molecular formula C13H17N3O2 B6503735 3-(dimethylamino)-N-(5-oxopyrrolidin-3-yl)benzamide CAS No. 1351645-98-1

3-(dimethylamino)-N-(5-oxopyrrolidin-3-yl)benzamide

Cat. No. B6503735
CAS RN: 1351645-98-1
M. Wt: 247.29 g/mol
InChI Key: DZAALNWAGUDIMY-UHFFFAOYSA-N
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Description

“3-(dimethylamino)-N-(5-oxopyrrolidin-3-yl)benzamide” is a complex organic compound. It contains a benzamide group, which is a carboxamide derived from benzoic acid, and a pyrrolidinone group, which is a five-membered lactam . It also has a dimethylamino group attached to the benzene ring .


Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with a carboxylic acid or its derivative to form an amide bond . The exact synthesis process for this specific compound would depend on the starting materials and reaction conditions .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring, a pyrrolidinone ring, and a dimethylamino group . The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy .


Chemical Reactions Analysis

The chemical reactions of this compound would likely involve the amide bond, the pyrrolidinone ring, or the dimethylamino group . The exact reactions would depend on the reaction conditions and the presence of other reagents .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would need to be determined experimentally . Its chemical properties would likely be influenced by the presence of the amide bond, the pyrrolidinone ring, and the dimethylamino group .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties . It would be important to handle this compound with appropriate safety precautions, especially if it is new or not widely studied .

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential uses . This could include studying its potential as a drug or its use in other applications .

properties

IUPAC Name

3-(dimethylamino)-N-(5-oxopyrrolidin-3-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N3O2/c1-16(2)11-5-3-4-9(6-11)13(18)15-10-7-12(17)14-8-10/h3-6,10H,7-8H2,1-2H3,(H,14,17)(H,15,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZAALNWAGUDIMY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=CC=CC(=C1)C(=O)NC2CC(=O)NC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(dimethylamino)-N-(5-oxopyrrolidin-3-yl)benzamide

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